5,5'-oxybis[2-(3-pyridinyl)-1H-isoindole-1,3(2H)-dione]

• IUPAC Name: 5-(1,3-dioxo-2-pyridin-3-ylisoindol-5-yl)oxy-2-pyridin-3-ylisoindole-1,3-dione
• InChI: InChI=1S/C26H14N4O5/c31-23-19-7-5-17(11-21(19)25(33)29(23)15-3-1-9-27-13-15)35-18-6-8-20-22(12-18)26(34)30(24(20)32)16-4-2-10-28-14-16/h1-14H
• InChI Key: OQPULFBJFPBSNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)OC4=CC5=C(C=C4)C(=O)N(C5=O)C6=CN=CC=C6
• Molecular Formula: C26H14N4O5
• Molecular Weight: 462.4 g/mol

Description

'5,5'-oxybis[2-(3-pyridinyl)-1H-isoindole-1,3(2H)-dione]' is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a heterocyclic compound that belongs to the family of isoindole derivatives. The compound has a unique structure, which makes it an interesting subject for scientific research.

Mechanism of Action

The mechanism of action of '5,5'-oxybis[2-(3-pyridinyl)-1H-isoindole-1,3(2H)-dione]' involves the inhibition of the enzyme topoisomerase II, which is involved in DNA replication and repair. The compound also induces DNA damage, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
The compound has been found to exhibit cytotoxic effects on cancer cells, while having minimal effects on normal cells. In addition, it has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments, including its high yield synthesis, stability, and low toxicity. However, its limited solubility in water and other solvents can pose a challenge for certain experiments.

Future Directions

There are several future directions for the research on '5,5'-oxybis[2-(3-pyridinyl)-1H-isoindole-1,3(2H)-dione]'. One potential direction is the development of novel derivatives with improved efficacy and reduced toxicity. Another direction is the investigation of the compound's potential applications in organic electronics, due to its unique structure and electronic properties. Finally, further studies are needed to elucidate the compound's mechanism of action and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of '5,5'-oxybis[2-(3-pyridinyl)-1H-isoindole-1,3(2H)-dione]' involves the reaction of 3-pyridinecarboxaldehyde with phthalic anhydride in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained in high yield.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, the compound has shown promising results as an anticancer agent. It has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.